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Compound of Interest

Compound Name: 4-(Propionylamino)benzoic acid

Cat. No.: B099383 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of laboratory chemicals is paramount to ensuring a safe and compliant work

environment. This guide provides essential, step-by-step procedures for the safe disposal of 4-
(Propionylamino)benzoic acid, a compound that requires careful management due to its

potential hazards. Adherence to these protocols is critical for personnel safety and

environmental protection.

Hazard Identification and Safety Precautions
4-(Propionylamino)benzoic acid is classified as acutely toxic if swallowed. It is imperative to

handle this compound with appropriate personal protective equipment (PPE) and to be fully

aware of its potential health risks.

Summary of Safety Information:
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Hazard
Classification

Pictogram Signal Word
Precautionary
Statements

Acute Toxicity 3 (Oral) GHS06 Danger

P301 + P330 + P331

+ P310: IF

SWALLOWED: rinse

mouth. Do NOT

induce vomiting.

Immediately call a

POISON CENTER or

doctor/physician.

Before initiating any disposal procedures, ensure that all personnel involved are familiar with

the Safety Data Sheet (SDS) for 4-(Propionylamino)benzoic acid. A safety shower and

eyewash station should be readily accessible.

Step-by-Step Disposal Protocol
The primary method for the disposal of 4-(Propionylamino)benzoic acid is through an

approved hazardous waste disposal plant.[1] Do not dispose of this chemical down the drain or

in regular trash.

1. Personal Protective Equipment (PPE):

Wear chemical-resistant gloves (e.g., nitrile rubber).

Use safety goggles or a face shield.

A lab coat or chemical-resistant apron is required.

In case of dust, use a NIOSH/MSHA-approved respirator.

2. Spill Management:

In the event of a spill, immediately alert personnel in the area.

For dry spills, carefully sweep up the solid material, avoiding dust generation, and place it in

a designated, labeled hazardous waste container.[1][2]
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For wet spills, absorb the material with an inert, non-combustible absorbent (e.g.,

vermiculite, sand) and place it in the hazardous waste container.

Decontaminate the spill area with a suitable laboratory detergent and water.

3. Waste Collection and Storage:

All waste containing 4-(Propionylamino)benzoic acid, including contaminated PPE and

cleaning materials, must be collected in a clearly labeled, sealed container.

The container should be made of a compatible material and stored in a designated satellite

accumulation area away from incompatible materials such as strong oxidizing agents.[1][3]

Keep waste containers closed at all times except when adding waste.[3]

4. Final Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental Health

and Safety (EHS) office or a licensed chemical waste disposal contractor.[3]

Ensure all paperwork and manifests are completed as required by local, state, and federal

regulations.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 4-
(Propionylamino)benzoic acid.
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Disposal Workflow for 4-(Propionylamino)benzoic Acid

Start: Disposal of
4-(Propionylamino)benzoic acid

Wear Appropriate PPE:
Gloves, Goggles, Lab Coat

Is there a spill?

Follow Spill Cleanup Protocol:
Contain, Collect, Decontaminate

Yes

Collect all waste in a
labeled, sealed container

No

Store in designated
Satellite Accumulation Area

Contact EHS for pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of 4-(Propionylamino)benzoic acid.
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By adhering to these detailed procedures, laboratories can ensure the safe and compliant

disposal of 4-(Propionylamino)benzoic acid, fostering a culture of safety and environmental

responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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